Cas no 108796-57-2 ((1r,2r)-cyclohex-4-ene-1,2-diamine;dihydrochloride)

• Product Name: (1r,2r)-cyclohex-4-ene-1,2-diamine;dihydrochloride
• CAS No: 108796-57-2
• MF: C₆H₁₄Cl₂N₂
• MW: 185.094759464264
• CID: 1186373
• PubChem ID: 329764213
• Update Time: 2025-11-02

(1r,2r)-cyclohex-4-ene-1,2-diamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-4-Cyclohexene-1,2-diamine dihydrochloride
• cis-cyclohex-3-enyl-1,2-diamine dihydrochloride
• cis-1,2-diaminocyclohex-4-ene dihydrochloride
• cis-4-cyclohexene-1,2-diamine dihydrochloride
• cis-4,5-diaminocyclohexene dihydrochloride
• SureCN7529313
• CTK8C5385
• (1R,2R)-cyclohex-4-ene-1,2-diamine,dihydrochloride
• (1R,2R)-cyclohex-4-ene-1,2-diamine
• dihydrochloride
• TRANS-CYCLOHEX-4-ENE-1,2-DIAMINE 2HCL
• trans-cyclohex-4-ene-1,2-diamine dihydrochloride
• MFCD16621510
• SCHEMBL7529313
• 161170-72-5
• AKOS027323204
• (1R,2R)-cyclohex-4-ene-1,2-diamine;dihydrochloride
• AS-47844
• 108796-57-2
• CS-0342070
• trans-Cyclohex-4-ene-1,2-diaminedihydrochloride
• (1R,2R)-Cyclohex-4-ene-1,2-diamine dihydrochloride
• (1R,2R)-Cyclohex-4-ene-1,2-diamine--hydrogen chloride (1/2)
• DTXSID00550914
• (1R,2R)-4-Cyclohexene-1,2-diamine dihydrochloride
• F16351
• trans-4-Cyclohexene-1,2-diamine dihydrochloride, >=98.0%
• (1r,2r)-cyclohex-4-ene-1,2-diamine;dihydrochloride

• MDL： MFCD16621510
• Inchi： 1S/C6H12N2.2ClH/c7-5-3-1-2-4-6(5)8;;/h1-2,5-6H,3-4,7-8H2;2*1H/t5-,6-;;/m1../s1
• InChI Key： UQRRHSHMGMLJDM-BNTLRKBRSA-N
• SMILES： Cl.Cl.N[C@@H]1CC=CC[C@H]1N

Computed Properties

• Exact Mass: 184.0534038g/mol
• Monoisotopic Mass: 184.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 86.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

(1r,2r)-cyclohex-4-ene-1,2-diamine;dihydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3259PSN1 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on (1r,2r)-cyclohex-4-ene-1,2-diamine;dihydrochloride

Comprehensive Overview of (1R,2R)-Cyclohex-4-ene-1,2-diamine Dihydrochloride (CAS No. 108796-57-2)

(1R,2R)-Cyclohex-4-ene-1,2-diamine dihydrochloride (CAS No. 108796-57-2) is a chiral diamine compound widely used in asymmetric synthesis, pharmaceutical intermediates, and catalysis. Its unique stereochemistry and versatile reactivity make it a valuable building block in organic chemistry. The compound features a cyclohexene backbone with two amine groups, which are protonated as dihydrochloride salts for enhanced stability and solubility. Researchers and industries favor this compound for its high enantiomeric purity and compatibility with diverse reaction conditions.

The growing demand for chiral auxiliaries and pharmaceutical intermediates has positioned (1R,2R)-cyclohex-4-ene-1,2-diamine as a critical reagent in drug discovery. Recent trends in green chemistry and sustainable synthesis have further highlighted its role in reducing waste and improving reaction efficiency. Its applications extend to ligand design for transition metal catalysts, enabling asymmetric hydrogenation and C-C bond formation—key steps in producing bioactive molecules.

One of the most searched questions about this compound is: "What is the role of (1R,2R)-cyclohex-4-ene-1,2-diamine in asymmetric catalysis?" The answer lies in its ability to form stable chelates with metals like rhodium and iridium, facilitating enantioselective transformations. Another trending topic is its use in peptide modification, where the diamine structure introduces rigidity and stereocontrol into synthetic peptides, enhancing their biological activity.

From a commercial perspective, CAS 108796-57-2 is supplied by leading chemical manufacturers with strict quality control to ensure >98% purity. Analytical techniques such as HPLC and chiral chromatography are employed to verify its enantiomeric excess, a critical parameter for end-users. The compound’s stability under ambient conditions and compatibility with common solvents (water, methanol, DMSO) add to its practicality in lab and industrial settings.

Emerging research explores derivatives of (1R,2R)-cyclohex-4-ene-1,2-diamine dihydrochloride for metal-organic frameworks (MOFs) and supramolecular chemistry. These applications leverage its conformational flexibility and hydrogen-bonding capacity to design functional materials. Such innovations align with the broader interest in smart materials and molecular machines, frequently searched topics in AI-driven scientific literature.

For synthetic chemists, handling recommendations include storing the compound in a cool, dry place away from strong oxidizers. While not classified as hazardous, standard lab precautions (gloves, ventilation) are advised. Its MSDS provides detailed safety data, a common query among first-time users. The dihydrochloride form offers advantages over the free base, including reduced volatility and improved shelf life.

In summary, (1R,2R)-cyclohex-4-ene-1,2-diamine dihydrochloride (CAS 108796-57-2) bridges academic research and industrial applications through its stereochemical precision and multifunctional reactivity. Its alignment with green chemistry principles and relevance to drug development ensure sustained interest in both scientific and commercial spheres.